Cas no 2680795-63-3 (benzyl N-(3-bromo-1-cyclopentyl-1H-pyrazol-4-yl)carbamate)

• Product Name: benzyl N-(3-bromo-1-cyclopentyl-1H-pyrazol-4-yl)carbamate
• CAS No: 2680795-63-3
• MF: C₁₆H₁₈BrN₃O₂
• MW: 364.23702287674
• CID: 5624360
• PubChem ID: 165935324
• Update Time: 2025-10-19

benzyl N-(3-bromo-1-cyclopentyl-1H-pyrazol-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28300277
• benzyl N-(3-bromo-1-cyclopentyl-1H-pyrazol-4-yl)carbamate
• 2680795-63-3

• Inchi： 1S/C16H18BrN3O2/c17-15-14(10-20(19-15)13-8-4-5-9-13)18-16(21)22-11-12-6-2-1-3-7-12/h1-3,6-7,10,13H,4-5,8-9,11H2,(H,18,21)
• InChI Key： FTNANJBRFRIGAJ-UHFFFAOYSA-N
• SMILES： BrC1C(=CN(C2CCCC2)N=1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 363.05824g/mol
• Monoisotopic Mass: 363.05824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 56.2Ų

Additional information on benzyl N-(3-bromo-1-cyclopentyl-1H-pyrazol-4-yl)carbamate

Recent Advances in the Study of Benzyl N-(3-bromo-1-cyclopentyl-1H-pyrazol-4-yl)carbamate (CAS: 2680795-63-3)

Benzyl N-(3-bromo-1-cyclopentyl-1H-pyrazol-4-yl)carbamate (CAS: 2680795-63-3) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrazole-carbamate structure, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and anti-inflammatory agents. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities.

The synthesis of benzyl N-(3-bromo-1-cyclopentyl-1H-pyrazol-4-yl)carbamate involves a multi-step process, starting with the cyclopentylation of 3-bromo-1H-pyrazol-4-amine, followed by carbamate formation using benzyl chloroformate. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further pharmacological studies. Researchers have also explored its derivatization to enhance its bioactivity and pharmacokinetic properties.

In vitro and in vivo studies have demonstrated that benzyl N-(3-bromo-1-cyclopentyl-1H-pyrazol-4-yl)carbamate exhibits potent inhibitory effects on specific kinases involved in inflammatory pathways. For instance, it has been shown to selectively inhibit JAK3 kinase, which plays a critical role in immune responses. This selectivity makes it a potential candidate for the treatment of autoimmune diseases such as rheumatoid arthritis and psoriasis. Additionally, preliminary data suggest its efficacy in cancer therapy, particularly in targeting aberrant kinase signaling in hematological malignancies.

Despite these promising findings, challenges remain in the clinical translation of benzyl N-(3-bromo-1-cyclopentyl-1H-pyrazol-4-yl)carbamate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and comprehensive toxicological studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its development and bring it closer to clinical trials.

In conclusion, benzyl N-(3-bromo-1-cyclopentyl-1H-pyrazol-4-yl)carbamate represents a valuable scaffold in medicinal chemistry with diverse therapeutic applications. Ongoing research aims to fully exploit its potential, paving the way for the development of next-generation kinase inhibitors and anti-inflammatory agents. Future studies should focus on elucidating its structure-activity relationships and exploring its synergistic effects with existing therapies.